Cas no 15258-44-3 (3-Chloro-N-ethylaniline)

• Product Name: 3-Chloro-N-ethylaniline
• CAS No: 15258-44-3
• MF: C₈H₁₀ClN
• MW: 155.624701023102
• MDL: MFCD00028626
• CID: 840903
• PubChem ID: 12268242
• Update Time: 2024-11-01

3-Chloro-N-ethylaniline Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-N-ethylaniline
• (3-Chlorophenyl)ethylamine
• Benzenamine, 3-chloro-N-ethyl-
• N-(3-CHLOROPHENYL)-N-ETHYLAMINE
• N-Ethyl-3-chloro-benzenaMine
• N-(3-Chlorophenyl)ethylamine
• SB76197
• AMY10530
• Z286371690
• MFCD00028626
• CS-0216054
• DTXSID00483218
• EN300-32891
• L10102
• A883893
• 15258-44-3
• SCHEMBL148749
• FT-0683491
• AKOS000235838
• LS-03787
• ALBB-012137
• DB-032331

• MDL： MFCD00028626
• Inchi： 1S/C8H10ClN/c1-2-10-8-5-3-4-7(9)6-8/h3-6,10H,2H2,1H3
• InChI Key： LUNFYXBUYWMPBY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NCC

Computed Properties

• Exact Mass: 155.05000
• Monoisotopic Mass: 155.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 2.84480

3-Chloro-N-ethylaniline Security Information

• HazardClass：IRRITANT